Cas no 2168403-58-3 (5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2168403-58-3
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 6592685
• PubChem ID: 165958208
• Update Time: 2025-05-20

5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• EN300-1292877
• 2168403-58-3

• Inchi： 1S/C9H6ClN3O/c10-7-3-12-13(5-7)9-2-1-8(6-14)11-4-9/h1-6H
• InChI Key： OYKBZAOAXGEWBL-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=NC(C=O)=CC=1

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

Introduction to 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2168403-58-3)

5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde, identified by the CAS number 2168403-58-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aldehyde features a pyridine core substituted with a chloro-pyrazole moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural combination of pyridine and pyrazole is well-documented for its potential in modulating various biological pathways, particularly in the context of cancer therapy, inflammation, and neurological disorders.

The aldehyde functional group at the 2-position of the pyridine ring in 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde serves as a critical pharmacophore for further chemical modifications. Aldehydes are well-known for their reactivity, allowing for diverse derivatization strategies such as condensation reactions, Schiff base formations, and oxidative transformations. These properties make the compound a valuable intermediate in synthetic organic chemistry and medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde as a lead compound for drug design. Studies have demonstrated that the chloro-pyrazole substituent enhances binding affinity to target proteins by improving hydrophobic interactions and hydrogen bonding capabilities. This has been particularly relevant in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

In the context of oncology research, 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde has been investigated for its potential to inhibit aberrant signaling pathways involved in tumor growth. Preclinical studies have shown that derivatives of this compound exhibit inhibitory activity against several tyrosine kinases, including those overexpressed in resistant cancers. The chloro substituent on the pyrazole ring is believed to contribute to selective binding by interacting with specific amino acid residues in the kinase active site.

The synthesis of 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde involves multi-step organic reactions, typically starting from commercially available pyridine derivatives and halogenated pyrazoles. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes are optimized for scalability, ensuring that sufficient quantities of the compound can be produced for both research and industrial applications.

Pharmacokinetic studies have also been conducted to evaluate the metabolic stability and bioavailability of 5-(4-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde. The presence of both aromatic rings enhances lipophilicity, which is favorable for membrane permeability. However, further modifications may be necessary to improve solubility and reduce potential toxicity. Computational predictions using molecular dynamics simulations have aids in identifying structural modifications that could enhance pharmacokinetic profiles without compromising biological activity.

The compound's potential extends beyond oncology; it has shown promise in treating neurological disorders by modulating neurotransmitter receptors. The pyridine-pyrazole scaffold is known to interact with GABA receptors, which are implicated in anxiety and epilepsy. Experimental data suggests that 5-(4-chloro-1H-pyrazol-1-y]pyridine)-2-carbaldehyde can serve as a precursor for developing novel anxiolytics with improved efficacy and reduced side effects compared to existing treatments.

Recent publications highlight collaborative efforts between academic institutions and pharmaceutical companies to explore new derivatives of 5-(4-chloro-lH-pyrazol-l-y]pyridine)-2-carbaldehyde. These collaborations leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to accelerate the discovery process. The integration of artificial intelligence (AI) into medicinal chemistry has further enhanced the ability to predict promising analogs based on structural features similar to known bioactive compounds.

The versatility of 5-(4-chloro-lH-pyrazol-l-y]pyridine)-2-carbaldehyde as a scaffold is also evident in its application as a building block for more complex molecules. By incorporating additional functional groups or heterocyclic moieties, researchers can generate libraries of compounds with tailored biological activities. Such libraries are invaluable tools for identifying new therapeutic agents through phenotypic screening or target-based approaches.

In conclusion,5-(4-chloro-lH-pyrazol-l-y]pyridine)-2-carbaldehyde (CAS No. 2168403 58 3) represents a promising candidate for further pharmacological exploration. Its unique structural features combined with its reactivity make it an attractive intermediate for drug development across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly significant role in modern medicine.